Cas no 56894-73-6 (Benzoic acid, 2-(1H-tetrazol-5-yl)-, methyl ester)

• Product Name: Benzoic acid, 2-(1H-tetrazol-5-yl)-, methyl ester
• CAS No: 56894-73-6
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 347503
• PubChem ID: 21527413
• Update Time: 2025-04-19

Benzoic acid, 2-(1H-tetrazol-5-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1H-tetrazol-5-yl)-, methyl ester
• methyl 2-(2H-tetrazol-5-yl)benzoate
• NBDYTAJSIVPLOL-UHFFFAOYSA-N
• SCHEMBL5636136
• SCHEMBL11817017
• Methyl 2-(5-2H-tetrazolyl)benzoate
• DTXSID40615596
• 56894-73-6

• Inchi： 1S/C9H8N4O2/c1-15-9(14)7-5-3-2-4-6(7)8-10-12-13-11-8/h2-5H,1H3,(H,10,11,12,13)
• InChI Key： NBDYTAJSIVPLOL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1N=NNN=1)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.76